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Compound of Interest

Compound Name: Diphenylphosphinamide

Cat. No.: B1299015

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of diphenylphosphinamide. This document is
intended to serve as a valuable resource for professionals in research, chemical synthesis, and
drug development who are interested in the applications and characteristics of this
organophosphorus compound.

Molecular Structure and Properties

Diphenylphosphinamide, also known as diphenylphosphinic acid amide, is a chemical
compound with the empirical formula C12H12NOP. It is characterized by a central phosphorus
atom double-bonded to an oxygen atom and single-bonded to an amino group and two phenyl
groups.

Visualization of Molecular Structure

The following diagram illustrates the two-dimensional chemical structure of
diphenylphosphinamide.
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Start: Chlorodiphenylphosphine

Reaction with Aminating Agent
(e.g., Ammonium Hydroxide)
in an inert atmosphere

Quenching
(Saturated NH4Cl)

Work-up: Extraction
(Dichloromethane)

Purification:
Crystallization/Filtration

Final Product:
Diphenylphosphinamide
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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